2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)benzamide

• Molecular Formula: C18H17ClFNO3S
• Molecular Weight: 381.8 g/mol
• IUPAC Name: 2-chloro-N-(1,1-dioxothiolan-3-yl)-N-[(2-fluorophenyl)methyl]benzamide
• InChI: InChI=1S/C18H17ClFNO3S/c19-16-7-3-2-6-15(16)18(22)21(14-9-10-25(23,24)12-14)11-13-5-1-4-8-17(13)20/h1-8,14H,9-12H2
• InChI Key: WNOSHEDSRSTCFL-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=CC=C2F)C(=O)C3=CC=CC=C3Cl

Description

2-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)benzamide is a benzamide derivative featuring a 2-chlorobenzoyl core, a 1,1-dioxidotetrahydrothiophen-3-yl (sulfone-containing) group, and a 2-fluorobenzyl substituent. This compound is structurally notable for its dual substitution pattern, combining halogenated aromatic moieties with a sulfone-functionalized heterocycle.

Biological Activity

2-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)benzamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological properties, structure-activity relationships (SAR), and relevant case studies.

Synthesis

The synthesis of 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)benzamide involves multiple steps, typically starting from readily available precursors. The compound can be synthesized through the reaction of 2-fluorobenzylamine with a suitable benzoyl chloride derivative under basic conditions. The presence of the tetrahydrothiophene moiety is crucial for enhancing biological activity.

Antimicrobial Activity

Research indicates that compounds containing the benzamide structure often exhibit significant antimicrobial properties. For instance, various benzamide derivatives have been evaluated for their effectiveness against a range of bacterial and fungal strains. The specific compound has shown promising results in preliminary assays against Gram-positive and Gram-negative bacteria, as well as certain fungi.

Antidiabetic Potential

Recent studies have highlighted the potential of benzamide derivatives in managing diabetes through inhibition of α-glucosidase and α-amylase enzymes. The compound's structural features may contribute to its ability to modulate these enzymes effectively, which is critical for controlling postprandial blood glucose levels.

Structure-Activity Relationship (SAR)

The SAR analysis suggests that the presence of electron-withdrawing groups (like the chloro and fluorine substituents) on the aromatic rings enhances the biological activity of the compound. The thiophene ring also plays a significant role in increasing lipophilicity and bioavailability, which are essential for effective drug action.

Substituent	Effect on Activity
2-Fluorobenzyl	Increases potency against enzymes
2-Chloro	Enhances antimicrobial properties
Tetrahydrothiophene	Improves solubility and absorption

Case Studies

• Antimicrobial Efficacy : A study evaluating various benzamide derivatives reported that compounds similar to 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)benzamide demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MICs) ranging from 10 to 50 µg/mL.
• Diabetes Management : In vitro assays showed that the compound effectively inhibited α-glucosidase with an IC50 value comparable to standard antidiabetic drugs like acarbose. This suggests a potential role in managing type 2 diabetes.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Electronic Features of Key Analogs

Compound	Substituent Effects	References
Target Compound	2-Cl (electron-withdrawing), 2-F-Bz (moderate polarity), sulfone (polarity, rigidity)
N-(3-Bromo-naphthyl)-2-chloro-benzamide	Dual Cl substituents enhance halogen bonding; naphthyl increases π-π stacking
2-Chloro-N-(3-chlorophenyl)benzamide	Antiperiplanar amide conformation stabilizes hydrogen bonds

Notes

Limitations : Direct biological or pharmacokinetic data for the target compound are absent in the provided evidence; comparisons rely on structural analogs.

Synthetic Challenges : Introducing the sulfone group (1,1-dioxidotetrahydrothiophen-3-yl) requires oxidation of tetrahydrothiophene precursors, which may involve harsh conditions (e.g., H₂O₂/AcOH) .

Crystallography Tools: SHELX software (e.g., SHELXL) is widely used for refining sulfone-containing structures, as noted in studies of related compounds .